N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide

• IUPAC Name: N-(cyclohexylmethyl)-4-methylsulfanyl-3-(morpholine-4-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C19H28N2O4S2/c1-26-18-8-7-16(13-17(18)19(22)21-9-11-25-12-10-21)27(23,24)20-14-15-5-3-2-4-6-15/h7-8,13,15,20H,2-6,9-12,14H2,1H3
• InChI Key: QOMVYZBEJXSNPR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)S(=O)(=O)NCC2CCCCC2)C(=O)N3CCOCC3
• Molecular Formula: C19H28N2O4S2
• Molecular Weight: 412.6 g/mol

Description

N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, also known as CMMS, is a chemical compound that has been widely studied for its potential use in scientific research. CMMS is a sulfonamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific enzymes or proteins in biological systems. This binding may result in the inhibition of enzyme activity or the modulation of protein-protein interactions, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been found to exhibit a range of biochemical and physiological effects, including inhibition of carbonic anhydrase activity, modulation of ion channels, and regulation of protein-protein interactions. These effects make it a promising candidate for various research applications, including studies of enzyme inhibition, ion channel function, and protein-protein interactions.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide in scientific research is its ability to selectively target specific enzymes or proteins, allowing for the study of specific biological processes. However, the compound's complex synthesis method and limited solubility may make it difficult to work with in certain lab settings.

Future Directions

There are several potential future directions for research involving N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, including the investigation of its potential as a therapeutic agent for the treatment of certain diseases, such as cancer. Additionally, further studies may be conducted to better understand the compound's mechanism of action and its effects on various biological systems.

Synthesis Methods

The synthesis of N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide involves a multi-step process that begins with the reaction of cyclohexylmethylamine with 4-chlorobenzenesulfonyl chloride to form N-(cyclohexylmethyl)-4-chlorobenzenesulfonamide. This intermediate is then reacted with methylthiophenol and morpholine to form the final product, N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide.

Scientific Research Applications

N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been investigated for its potential use in a variety of scientific research applications, including as a tool for studying the role of sulfonamides in biological systems. It has been found to exhibit inhibitory effects on certain enzymes, such as carbonic anhydrase, which has led to its use in studies of enzyme inhibition and structure-activity relationships.